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Compound of Interest

Compound Name: Chloroiodoacetic acid

Cat. No.: B141544

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
suppliers of chloroiodoacetic acid (CAS No. 53715-09-6). Intended for professionals in
research, and drug development, this document compiles essential information to facilitate the
procurement and application of this compound.

Introduction

Chloroiodoacetic acid (C2H2CIIOz) is a halogenated acetic acid derivative of interest in
various research fields.[1][2] It is recognized as a disinfection byproduct formed during the
chlorination of water containing iodide.[1][3] Due to its reactivity, it serves as a valuable reagent
in specialized chemical syntheses. This guide focuses on its commercial availability for
research and development purposes.

Commercial Suppliers and Data

Chloroiodoacetic acid is available from several chemical suppliers, primarily for research use.
The following table summarizes the available quantitative data from various suppliers. Pricing is
often available upon request, and it is recommended to contact the suppliers directly for the
most current information.
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Formation as a Disinfection Byproduct

The primary context for the study of chloroiodoacetic acid in the provided literature is its

formation as a disinfection byproduct (DBP) in drinking water. This occurs when water

containing natural or anthropogenic iodide is treated with chlorine-based disinfectants. A

simplified logical flow of this process is depicted below.
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Caption: Logical workflow of Chloroiodoacetic Acid formation.

Experimental Protocols

Detailed experimental protocols for the specific application of chloroiodoacetic acid are not
extensively available in the public domain and are likely to be highly specific to the research
context. For handling and safety information, it is imperative to consult the Safety Data Sheet
(SDS) provided by the supplier.

Commercial Synthesis

Information regarding the specific commercial-scale synthesis of chloroiodoacetic acid is
largely proprietary. However, general methods for the synthesis of related haloacetic acids,
such as chloroacetic acid, are well-documented. These processes typically involve the direct
chlorination of acetic acid in the presence of a catalyst. For instance, one patented method for
chloroacetic acid synthesis involves the chlorination of acetic acid with a catalyst such as acetic
anhydride or acetyl chloride. Another established commercial process for monochloroacetic
acid production is the chlorination of acetic acid catalyzed by acetic anhydride. While not
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specific to chloroiodoacetic acid, these methods provide a foundational understanding of
haloacetic acid synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b141544?utm_src=pdf-body
https://www.benchchem.com/product/b141544?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-398076
https://pubchem.ncbi.nlm.nih.gov/compound/Chloro_iodo_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chloro_iodo_acetic-acid
https://www.xcessbio.com/products/m31784
https://www.protheragen.ai/impurity/chloroiodoacetic-acid-item-34501.html
https://www.scbt.com/p/chloroiodoacetic-acid-53715-09-6
https://www.benchchem.com/product/b141544#commercial-availability-and-suppliers-of-chloroiodoacetic-acid
https://www.benchchem.com/product/b141544#commercial-availability-and-suppliers-of-chloroiodoacetic-acid
https://www.benchchem.com/product/b141544#commercial-availability-and-suppliers-of-chloroiodoacetic-acid
https://www.benchchem.com/product/b141544#commercial-availability-and-suppliers-of-chloroiodoacetic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b141544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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